Bis(2,2-dioxo-1,3,2,4-dioxathiagalletan-4-yl) sulfate

• InChI: InChI=1S/Ga.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)
• InChI Key: SBDRYJMIQMDXRH-UHFFFAOYSA-N
• Canonical SMILES: OS(=O)(=O)O.[Ga]
• Molecular Formula: GaH2O4S
• Related CAS: 13494-91-2
• Molecular Weight: 167.80 g/mol
• CAS No.: 34781-33-4, 13494-91-2

Description

Bis(2,2-dioxo-1,3,2,4-dioxathiagalletan-4-yl) sulfate, also known as digallium trisulfate, is a chemical compound with the formula Ga₂(SO₄)₃. It is a white solid that is slightly soluble in water and is primarily used in various industrial and scientific applications. This compound is known for its unique properties, such as its ability to form hydrates and its structural similarity to other metal sulfates like iron(III) sulfate .

Scientific Research Applications

Bis(2,2-dioxo-1,3,2,4-dioxathiagalletan-4-yl) sulfate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a precursor for other gallium compounds.

Biology and Medicine: Gallium compounds, including gallium sulfate, have shown potential in treating cancer-related hypercalcemia, non-Hodgkin’s lymphoma, and certain bacterial infections due to their ability to mimic iron and disrupt microbial metabolism

Industry: This compound is used in the production of semiconductors, light-emitting diodes, and other electronic components.

Safety and Hazards

Gallium sulfate is labeled with the signal word "Warning". It causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to use personal protective equipment.

Future Directions

With the development of nanomaterials and clathrates, the progress of manufacturing technology, and the emergence of synergistic antibacterial strategies, the antibacterial activities of gallium have greatly improved, and the scope of application in medical systems has expanded. This advancement of current optimization for these key factors will enrich the knowledge about the efficiency and mechanism of various gallium-based antibacterial agents and provide strategies for the improvement of the antibacterial activity of gallium-based compounds.

Mechanism of Action

Target of Action

The primary targets of Gallium(III) compounds are iron-dependent processes in cells . Gallium(III) has a strong binding affinity for ATP , and it can substitute for iron, disrupting iron-dependent processes .

Mode of Action

Gallium(III) complexes interact with their targets by substituting for iron in iron-dependent processes . This substitution disrupts the normal functioning of these processes, leading to various downstream effects .

Biochemical Pathways

Gallium(III) affects several biochemical pathways. It inhibits iron-containing enzymes, including ribonucleotide reductase and catalase, increasing oxidant sensitivity . Gallium(III) complexes also regulate the expression of cell cycle-associated proteins, promoting cell cycle arrest .

Pharmacokinetics

The pharmacokinetics of Gallium(III) compounds are influenced by their interaction with transferrin, which facilitates their entry into cells . The bioavailability of gallium(iii) can be limited, and strategies to increase it are being explored .

Result of Action

The action of Gallium(III) compounds leads to several molecular and cellular effects. They promote cell cycle arrest, regulate the expression of cell cycle-associated proteins, and increase oxidant sensitivity . These effects can lead to apoptosis and have antitumor and antimicrobial activities .

Action Environment

The action, efficacy, and stability of Gallium(III) compounds can be influenced by environmental factors. For instance, their antibacterial activity is enhanced in iron-limiting conditions . The development of resistance to Gallium(III) is also relatively low, suggesting that it could be a promising strategy for combating drug resistance .

Preparation Methods

Bis(2,2-dioxo-1,3,2,4-dioxathiagalletan-4-yl) sulfate can be synthesized through several methods:

Reaction of Gallium Metal with Sulfuric Acid: Gallium metal dissolves in sulfuric acid to form solutions containing [Ga(OH₂)₆]³⁺ and SO₄²⁻ ions.

Reaction of Hydroxygallium Diacetate with Sulfuric Acid: This method involves mixing hydroxygallium diacetate and sulfuric acid at 90°C for two days, producing the octadecahydrate.

Industrial Production: this compound can also be prepared from electrolysis waste liquid obtained during gallium metal production.

Chemical Reactions Analysis

Bis(2,2-dioxo-1,3,2,4-dioxathiagalletan-4-yl) sulfate undergoes various chemical reactions, including:

Decomposition: When heated above 680°C, gallium sulfate decomposes to form sulfur trioxide and gallium(III) oxide.

Precipitation: A solution of gallium sulfate in water mixed with zinc sulfate can precipitate zinc gallate (ZnGa₂O₄).

Formation of Basic Gallium Sulfate: Basic gallium sulfate with the formula (H₃O)Ga₃(SO₄)₂(OH)₆ is known.

Comparison with Similar Compounds

Bis(2,2-dioxo-1,3,2,4-dioxathiagalletan-4-yl) sulfate can be compared with other metal sulfates, such as:

Aluminium Sulfate: Similar in structure but differs in its applications and reactivity.

Indium(III) Sulfate: Another group 13 metal sulfate with similar properties but different industrial uses.

Iron(III) Sulfate: Isostructural with gallium sulfate and used in water treatment and as a coagulant.

This compound is unique due to its specific applications in electronics and medicine, where its ability to mimic iron plays a crucial role.